1-(4-chlorophenyl)-N-(2-furanylmethyl)-N-[[1-(2-methylbutan-2-yl)-5-tetrazolyl]methyl]methanamine

• Molecular Formula: C19H24ClN5O
• Molecular Weight: 373.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(furan-2-ylmethyl)-N-[[1-(2-methylbutan-2-yl)tetrazol-5-yl]methyl]methanamine
• InChI: InChI=1S/C19H24ClN5O/c1-4-19(2,3)25-18(21-22-23-25)14-24(13-17-6-5-11-26-17)12-15-7-9-16(20)10-8-15/h5-11H,4,12-14H2,1-3H3
• InChI Key: XUXVUUBDVADVNV-UHFFFAOYSA-N
• SMILES: CCC(C)(C)N1C(=NN=N1)CN(CC2=CC=C(C=C2)Cl)CC3=CC=CO3

Description

1-(4-chlorophenyl)-N-(2-furanylmethyl)-N-[[1-(2-methylbutan-2-yl)-5-tetrazolyl]methyl]methanamine is an aromatic amine.

Scientific Research Applications

Synthesis and Characterization

• Compounds with structural similarities have been synthesized and characterized using various techniques. For instance, "4-(2-Chlorophenyl)-1, 6-dihydro-1,3,9-trimethylimidazo[1,2-a]pyrazolo-[4,3-f] [1,4]diazepine-9-14C (CI-918-14C)" was synthesized starting with acetyl-1-14C chloride, showing the complex processes involved in synthesizing these compounds (Hicks et al., 1984). Similarly, "1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine" was synthesized by reacting p-Toluic hydrazide and glycine via polyphosphoric acid condensation, showing the compound's successful synthesis and spectroscopic characterization (Shimoga et al., 2018).

Chemical Interactions and Crystal Structures

• The crystal structures of compounds with related structures have been studied. For instance, "Isomorphism in Two (E)-1-(4-Halophenyl)-N-[1-(4-Methylphenyl)-1H-Imidazol-4-yl]Methanimines" discusses the crystal structures of two imidazole-4-imines and how weak specific intermolecular interactions, such as C–H···N hydrogen bonds and π–π interactions, determine the crystal packing (Skrzypiec et al., 2012).

Antimicrobial and Anticancer Applications

• Novel urea and thiourea derivatives of similar compounds have shown in vitro antibacterial activity against various pathogens and antifungal activity, indicating their potential applications in medical and pharmaceutical research (Vedavathi et al., 2017). Furthermore, "Synthesis and molecular docking study of new 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents" highlights the quest for novel biologically potent heterocyclic compounds with promising results against cancer cell lines and pathogenic strains (Katariya et al., 2021).